Cas no 3659-76-5 (2-phenyl-3H-naphtho[1,2-d]imidazole)
3659-76-5 structure
Product Name:2-phenyl-3H-naphtho[1,2-d]imidazole
CAS No:3659-76-5
MF:C17H12N2
MW:244.290583610535
CID:921464
PubChem ID:232849
Update Time:2025-04-19
2-phenyl-3H-naphtho[1,2-d]imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-phenyl-3H-naphtho[1,2-d]imidazole
- AKOS015905607; AG-F-09413; 2-phenyl-1(3)H-naphth[1,2-d]imidazole; ZINC05799583; KB-50974; 2-Phenyl-1(3)H-imidazol-4-carbonsaeure-aethylester; 2-Phenylnaphtho< 1,2-d> imidazol; 2-Phenyl-1H-naphth< 1,2-a> imidazol; ethyl 2-phenylimidazole-4-carboxylate; SureCN4081417; 2-Phenyl-1(3)H-naphth[1,2-d]imidazol; 1H-2-phenylnaphth< 1,2-d> imidazole; 2-phenyl-1(3)H-naphtho[1,2-d]imidazole; AC1LTQG8; CTK1C2076; 2-phenyl-1(3)H-imid
- DTXSID20957865
- AKOS030211312
- STL497592
- Z56877304
- SCHEMBL9682531
- 2-phenylnaphtho[1,2-d]imidazole
- NSC-30812
- 3659-76-5
- SCHEMBL280520
- NSC30812
- 2-phenyl-1H-naphtho[1,2-d]imidazole
-
- Inchi: 1S/C17H12N2/c1-2-7-13(8-3-1)17-18-15-11-10-12-6-4-5-9-14(12)16(15)19-17/h1-11H,(H,18,19)
- InChI Key: FRVKSWQZQPSSJX-UHFFFAOYSA-N
- SMILES: N1C(C2C=CC=CC=2)=NC2C3C=CC=CC=3C=CC1=2
Computed Properties
- Exact Mass: 243.09233
- Monoisotopic Mass: 244.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 25.78
2-phenyl-3H-naphtho[1,2-d]imidazole Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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